Cas no 2171860-12-9 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}acetic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}acetic acid
• CAS No: 2171860-12-9
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 6373528
• PubChem ID: 165777815
• Update Time: 2025-05-28

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}acetic acid
• EN300-1550604
• 2171860-12-9
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]cyclohexyl}acetic acid

• Inchi： 1S/C27H28N2O5/c30-24(29-27(17-25(31)32)14-6-1-7-15-27)13-8-16-28-26(33)34-18-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-5,9-12,23H,1,6-7,14-18H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： PSNOOHRILDFTOB-UHFFFAOYSA-N
• SMILES： OC(CC1(CCCCC1)NC(C#CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 799
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}acetic acid

Comprehensive Overview of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}acetic acid (CAS No. 2171860-12-9)

In the realm of organic chemistry and pharmaceutical research, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}acetic acid (CAS No. 2171860-12-9) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in peptide synthesis and drug discovery. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), a technique widely employed in the development of therapeutic peptides and biologics.

The compound's unique but-2-ynamido linker and cyclohexylacetic acid moiety contribute to its versatility in chemical modifications. Researchers are increasingly exploring its applications in click chemistry and bioconjugation, two areas that have gained traction due to their efficiency and selectivity. With the growing demand for peptide-based therapeutics and targeted drug delivery systems, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}acetic acid is poised to become a cornerstone in modern medicinal chemistry.

One of the most frequently asked questions in scientific forums is: "How does Fmoc-protected amino acid derivatives enhance peptide synthesis?" The answer lies in the compound's ability to provide steric protection to the amino group during synthesis, preventing unwanted side reactions. This feature is critical in the production of high-purity peptides, which are essential for applications in cancer research, immunotherapy, and neuroscience. The compound's compatibility with automated synthesizers further underscores its utility in high-throughput screening (HTS) environments.

Another hot topic in the scientific community is the role of alkyne-functionalized building blocks in drug discovery. The but-2-ynamido group in 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}acetic acid enables facile conjugation with azide-containing molecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction, often referred to as the "gold standard" of click chemistry, is instrumental in the development of biomarkers, probes, and drug conjugates.

From an industrial perspective, the scalability of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}acetic acid synthesis is a key consideration. Recent advancements in flow chemistry and green chemistry have streamlined its production, reducing waste and improving yields. These innovations align with the global push toward sustainable pharmaceutical manufacturing, a trend that resonates with both researchers and policymakers.

In summary, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}acetic acid (CAS No. 2171860-12-9) represents a fusion of cutting-edge chemistry and practical applications. Its relevance to peptide therapeutics, bioconjugation, and sustainable synthesis ensures its continued prominence in scientific literature and industrial workflows. As the demand for precision medicine grows, this compound will undoubtedly remain at the forefront of innovation.